Tert-butyl (4-chlorobut-2-yn-1-yl)carbamate

• IUPAC Name: tert-butyl N-(4-chlorobut-2-ynyl)carbamate
• InChI: InChI=1S/C9H14ClNO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h6-7H2,1-3H3,(H,11,12)
• InChI Key: FVQYBAASQSUZOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC#CCCl
• Molecular Formula: C9H14ClNO2
• DSSTOX Substance ID: DTXSID10561677
• Molecular Weight: 203.66 g/mol
• CAS RN: 77369-60-9

Description

Tert-butyl (4-chlorobut-2-yn-1-yl)carbamate is a chemical compound with the molecular weight of 205.68. It is also known as tert-butyl N-[(2E)-4-chlorobut-2-en-1-yl]carbamate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl­(dimethyl)silyl]oxy}-1H-indole-1-carboxylate has been synthesized starting from commercially available 4-bromo-1H-indole using simple reagents. The synthesis involved several steps including formylation, reduction, protection of the hydroxy group, and introduction of the TBS-protected enyne side chain.

Physical And Chemical Properties Analysis

The melting point of a similar compound, tert-butyl N-[(2E)-4-chlorobut-2-en-1-yl]carbamate, is reported to be between 72-74°C.

Scientific Research Applications

It appears that specific applications for “Tert-butyl (4-chlorobut-2-yn-1-yl)carbamate” are not readily available in the search results. However, based on the information found, we can infer some potential applications:

Synthesis of Biologically Active Compounds

This compound may serve as an intermediate in the synthesis of various biologically active compounds. .

Precursor to Natural Products

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Mechanism of Action

Target of Action

Tert-butyl (4-chlorobut-2-yn-1-yl)carbamate is an experimental small molecule It’s structurally similar to tert-butyl 4-({[4-(but-2-yn-1-ylamino)phenyl]sulfonyl}methyl)-4-[(hydroxyamino)carbonyl]piperidine-1-carboxylate, which targetsCollagenase 3 in humans .

Mode of Action

Carbamates are known to form a covalent bond with their target, which can lead to changes in the target’s function.

Biochemical Pathways

Compounds with similar structures have been used in the synthesis of biologically active natural products like indiacen a and indiacen b .

Result of Action

Carbamates are generally known for their ability to inhibit enzymes, which can lead to various cellular effects.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Ex-8c) 14.1 g of 1-Amino-4-chloro-2-butyne hydrochloride was taken up in 70 mL of dioxane and :35 mL water. 4 g NaOH was added and the reaction mixture was stirred for 30 minutes followed by the addition of 21.8 g di-t-butylcarbonate at 20° C. The reaction mixture was stirred at 20° C. to 25° C. for 8 h and then the lower organic layer was separated. The upper aqueous layer was extracted with 100 mL of dichloromethane. Organic layers were combined and washed with 50% aqueous NaHCO3, dried over anhydrous MgSO4, treated with Darco, filtered over celite and concentrated to give a brown oil. This oil was chromatographed to give 9 g of 1-t-Butyloxycarbonylamino-4-chloro-2-butyne as a white solid.